Cas no 80022-74-8 (2-(2,5-dioxo-1-pyrrolidinyl)-Benzoic acid)

• Product Name: 2-(2,5-dioxo-1-pyrrolidinyl)-Benzoic acid
• CAS No: 80022-74-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00022590
• CID: 1118007
• PubChem ID: 7021346
• Update Time: 2025-08-03

2-(2,5-dioxo-1-pyrrolidinyl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxo-1-pyrrolidinyl)-Benzoic acid
• 2-(2,5-dioxopyrrolidin-1-yl)benzoic acid
• SR-01000308820-1
• CS-0358507
• Oprea1_167325
• DTXSID80876689
• AKOS000139045
• SR-01000308820
• N-[2-carboxyphenyl]-succinimid
• BENZOICACID2SUCCINIMIDO
• 2-(2,5-dioxopyrrolidin-1-yl)benzoicAcid
• 80022-74-8
• JS-2088
• MFCD00022590
• SCHEMBL9262225

• MDL： MFCD00022590
• Inchi： 1S/C11H9NO4/c13-9-5-6-10(14)12(9)8-4-2-1-3-7(8)11(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： JJHXNCSOCYGXGQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(2,5-dioxo-1-pyrrolidinyl)-Benzoic acid

Compound CAS No 80022-74-8: 2-(2,5-Dioxo-1-pyrrolidinyl)-Benzoic Acid

2-(2,5-Dioxo-1-pyrrolidinyl)-Benzoic Acid, also known by its CAS number 80022-74-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyrrolidinone ring. The pyrrolidinone group, specifically the 1-pyrrolidin-2,5-dione moiety, is a five-membered lactam ring that contributes to the compound's stability and potential bioactivity.

The synthesis of 2-(2,5-Dioxo-1-pyrrolidinyl)-Benzoic Acid involves a series of well-established organic reactions. Typically, the benzoic acid derivative is prepared through nucleophilic aromatic substitution or coupling reactions. The pyrrolidinone ring can be introduced via cyclization reactions, such as the condensation of an amino acid with a suitable carbonyl compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

Research Highlights: Recent studies have focused on the pharmacological properties of 80022-74-8. For instance, investigations into its anti-inflammatory and antioxidant activities have revealed promising results. In vitro assays have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in treating inflammatory diseases. Additionally, its ability to scavenge free radicals makes it a candidate for antioxidant therapies.

Structural Insights: The molecular structure of 2-(2,5-Dioxo-1-pyrrolidinyl)-Benzoic Acid plays a crucial role in its bioactivity. The conjugated system formed by the benzoic acid and pyrrolidinone groups enhances electronic communication within the molecule, facilitating interactions with biological targets. Computational studies using molecular docking have identified key residues in target proteins that interact with this compound, providing insights into its mechanism of action.

Applications in Drug Development: The compound has garnered attention in drug discovery programs targeting various therapeutic areas. Its structural versatility allows for modifications to improve pharmacokinetic properties such as solubility and bioavailability. For example, researchers have explored the addition of hydrophilic groups to enhance aqueous solubility without compromising bioactivity.

Sustainability Considerations: In line with growing concerns over environmental sustainability, efforts have been made to develop eco-friendly synthesis routes for CAS No 80022-74-8. Green chemistry principles, such as the use of renewable feedstocks and energy-efficient reaction conditions, are being integrated into its production processes. These advancements not only reduce ecological footprints but also align with regulatory expectations for sustainable drug manufacturing.

FUTURE RESEARCH DIRECTIONS: Ongoing research aims to explore the enantioselective synthesis of this compound to access chiral derivatives with improved therapeutic profiles. Furthermore, investigations into its potential as a scaffold for multi-target drugs are underway. By leveraging computational modeling and high-throughput screening techniques, scientists hope to uncover novel applications for this versatile compound.

In conclusion, CAS No 80022-74-8, or 2-(2,5-Dioxo-1-pyrrolidinyl)-Benzoic Acid, stands as a testament to the intricate relationship between chemical structure and biological function. Its continued exploration across diverse research domains underscores its significance in advancing both chemical science and therapeutic innovation.